BENGHE Safety Operating Guide

Check Availability & Pricing

Personal protective equipment for handling
Galanin (1-29) (rat, mouse)

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Galanin (1-29) (rat, mouse)

Cat. No.: B1142002

Essential Safety and Handling of Galanin (1-29) (rat,
mouse)

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling Galanin (1-29) (rat, mouse). The following
procedures are designed to ensure a safe laboratory environment and maintain the integrity of
the product.

Immediate Safety and Personal Protective Equipment
(PPE)

While Galanin (1-29) (rat, mouse) is not classified as a hazardous substance, it is imperative
to follow standard laboratory safety protocols to minimize exposure and prevent contamination.
[1] The biological activity of peptides necessitates careful handling.[2]

Recommended Personal Protective Equipment:

A comprehensive approach to personal protection is essential. The following table summarizes
the required PPE when handling Galanin (1-29) (rat, mouse).

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b1142002?utm_src=pdf-interest
https://www.benchchem.com/product/b1142002?utm_src=pdf-body
https://www.benchchem.com/product/b1142002?utm_src=pdf-body
https://www.benchchem.com/product/b1142002?utm_src=pdf-body
https://www.benchchem.com/product/b1142002?utm_src=pdf-body
https://file.glpbio.com/quotepdf/sds.php?token=6nMSOJ7nzGN-DV_fKSgDGqAIR8JDxNGdON8GWeAHQsgM8kX8AnWqKsKDnO-ENxjPAtG6SqNUwBtR3MxvLKIdThhMKkfEccwf01UYXMBNi3f1LAEJAwS1VFMZV9ogE7n5ymaTHQRRP7wHw
https://biovera.com.au/research-insights/peptide-safety
https://www.benchchem.com/product/b1142002?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1142002?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

PPE Category Item Specifications and Use
Required for protection against
Eye and Face Protection Safety Goggles liquid splashes and chemical

vapors.[2][3]

Face Shield

Recommended when there is
a high risk of splashing, such
as during the initial
reconstitution of the lyophilized

powder.[3]

Body Protection

Laboratory Coat

A standard lab coat is the
minimum requirement to
protect clothing and skin from

potential splashes.

Hand Protection

Chemical-Resistant Gloves

Nitrile gloves are commonly
used and should be changed
between samples or when

contaminated.

Respiratory Protection

Fume Hood or Respirator

Necessary when working with
the lyophilized powder to avoid
inhalation of fine particles. Use
in areas with appropriate

exhaust ventilation.

Operational Plan: From Receipt to Use

Receiving and Storage:

e Upon receipt, store the lyophilized peptide in a freezer at or below -20°C.

» Before opening, allow the product to equilibrate to room temperature in a desiccator to

prevent moisture absorption.

Reconstitution and Aliquoting:

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://biovera.com.au/research-insights/peptide-safety
https://www.realpeptides.co/research-peptide-handling-safety-checklist/
https://www.realpeptides.co/research-peptide-handling-safety-checklist/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1142002?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

o Preparation: Perform reconstitution in a designated clean area, preferably within a fume
hood, to minimize inhalation risk.

e Solvent Selection: The peptide is soluble in water. Use sterile, pure water for reconstitution.

¢ Reconstitution Technique: Gently swirl or vortex to dissolve the peptide. Avoid vigorous
shaking.

» Aliquoting: To avoid repeated freeze-thaw cycles, it is recommended to aliquot the
reconstituted peptide into single-use volumes for storage.

o Storage of Solutions: If not used on the same day, store solutions at -20°C for up to one
month.

Disposal Plan

All materials that have come into contact with Galanin (1-29) (rat, mouse) should be treated
as chemical waste.

o Contaminated Materials: Pipette tips, gloves, vials, and other disposable materials should be
collected in a designated and clearly labeled hazardous waste container.

e Aqueous Waste: Collect all aqueous solutions containing the peptide as chemical waste. Do
not dispose of them down the drain.

» Disposal: Dispose of all waste in accordance with federal, state, and local environmental
regulations. This may involve dissolving the material in a combustible solvent and burning it
in a chemical incinerator.

Emergency Procedures

Skin or Eye Contact:
» Immediately flush the affected area with copious amounts of water for at least 15 minutes.
» Remove any contaminated clothing.

o Seek medical attention if irritation persists.
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Inhalation:

e Move the individual to fresh air immediately.

« If breathing is difficult, provide respiratory support.
» Seek medical attention.

Spill Response:

Evacuate and restrict access to the area.

Wear appropriate PPE, including respiratory protection, gloves, and a lab coat.

Contain the spill using absorbent materials.

Decontaminate the area with an appropriate cleaning agent.

Collect all cleanup materials in a hazardous waste container for proper disposal.

Experimental Workflow

The following diagram illustrates the standard workflow for handling Galanin (1-29) (rat,
mouse) in a laboratory setting.
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Caption: Workflow for handling Galanin (1-29) from receipt to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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